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Compound of Interest

Compound Name: 4-Vinylbenzoic acid

An In-depth Technical Guide to the Melting Point and Solubility of 4-Vinylbenzoic Acid

Introduction

4-Vinylbenzoic acid (4-VBA), also known as 4-carboxystyrene, is a versatile organic
compound with the chemical formula CoHsO2.[1][2] It possesses both a vinyl group and a
carboxylic acid functional group, making it a valuable monomer in the synthesis of various
polymers and functional materials.[2] Its properties are of significant interest in fields such as
polymer chemistry, materials science, and drug development, where it serves as an important
intermediate in organic synthesis.[3][4] This guide provides a comprehensive overview of the
melting point and solubility of 4-Vinylbenzoic acid, including experimental protocols for their
determination.

Physicochemical Properties of 4-Vinylbenzoic Acid

A summary of the key physicochemical properties of 4-Vinylbenzoic acid is presented below.
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Property Value Reference
CAS Number 1075-49-6 [11[3]
Molecular Formula CoHsO2 [1][3]
Molecular Weight 148.16 g/mol [11[3]

White to light yellow powder or
Appearance ] ) [5]
crystalline solid

Melting Point 141-144 °C [1][3][5]
Boiling Point ~228.74 °C (rough estimate) [315]
Density ~1.30 g/cm?3 [31[6]
pKa 4.24 £+ 0.10 (Predicted) [31[5]

Melting Point of 4-Vinylbenzoic Acid

The melting point of a pure crystalline solid is a characteristic physical property that is indicative
of its identity and purity. For 4-Vinylbenzoic acid, the reported melting point is consistently in
the range of 141-144 °C.[1][3][5] Specifically, different sources report ranges of 141-142°CJ[1],
142-144°C[3][5], and a single point of 142°C[6]. The presence of impurities will typically lower
the melting point and broaden the melting range.[7]

Factors Influencing Melting Point

The melting point of an organic compound is influenced by several factors. A diagram
illustrating these relationships is provided below.
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Factors Affecting Melting Point
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Caption: Logical relationship between factors influencing a compound's melting point.

Solubility Profile of 4-Vinylbenzoic Acid

The solubility of 4-Vinylbenzoic acid is dictated by its molecular structure, which contains both
a nonpolar vinylbenzene moiety and a polar carboxylic acid group.

e Soluble in: Dichloromethane[1][2][3][4][5][8][9], Methanol[1][2][3][4][5][8][9][10], Dimethyl
sulfoxide (DMSO)[11], and N,N-Dimethylformamide (DMF).[11]

e Sparingly soluble in: Water.[2]
o Precipitates from: Water and hexanes.[11]

The carboxylic acid group allows for solubility in polar organic solvents like methanol, while the
aromatic ring and vinyl group contribute to its solubility in less polar solvents like
dichloromethane. Its limited solubility in water is expected for a molecule with a significant
nonpolar component.

Experimental Protocols
Determination of Melting Point (Capillary Method)
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This protocol describes the standard procedure for determining the melting point of a solid
organic compound like 4-Vinylbenzoic acid using a capillary tube and a melting point
apparatus.

1. Sample Preparation
- Finely powder the crystalline 4-VBA.
- Pack into a capillary tube to a depth of 1-2 mm

2. Apparatus Setup
- Place the capillary tube in the melting point apparatus|
- Ensure the sample is aligned with the viewing lens.

3. Heating
- Heat rapidly to ~15-20°C below the expected MP (141-144°C).
- Then, decrease the heating rate to 1-2°C per minute.

4. Observation & Recording
- Record the temperature at which the first liquid appears (T1).
- Record the temperature at which the entire sample becomes liquid (T2

5. Report Result
- The melting point is reported as the range T1-T2

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination by the capillary method.

Methodology:

e Sample Preparation: A small amount of dry 4-Vinylbenzoic acid is finely powdered. The
open end of a capillary tube is pushed into the powder and tapped gently to pack the solid
into the closed end to a height of 1-2 mm.[7][12]
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, attached to a
thermometer with the bulb aligned with the sample.[7][12]

e Heating: The apparatus is heated. Initially, a rapid heating rate can be used to approach the
expected melting point. When the temperature is about 15-20°C below the literature value,
the heating rate should be slowed to 1-2°C per minute to ensure thermal equilibrium.[12]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the range.

o Purity Assessment: A sharp melting range (e.g., 1-2°C) is indicative of a pure compound,
while a broad range suggests the presence of impurities.[7]

Determination of Solubility (Shake-Flask Method)

This protocol outlines a general procedure for determining the solubility of a compound in a
specific solvent.
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1. System Preparation
- Add an excess amount of 4-VBA to a known volume of the solvent (e.g., methanol) in a sealed flagk.

A\

2. Equilibration
- Agitate the flask at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reach

A\

3. Phase Separation
- Allow the undissolved solid to settle.
eg.

- Centrifuge or filter the solution to remove all solid particl

4. Analysis
- Take a known volume of the clear, saturated solution.
- Determine the concentration of 4-VBA using a suitable analytical method (e.g., UV-Vis spectroscopy, HPL(

5. Calculation
- Calculate the solubility in units such as g/L or mol/L

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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